BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 1-
Dodecene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Dodecene

This guide provides crucial safety and logistical information for the proper handling and
disposal of 1-Dodecene, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is vital for ensuring laboratory safety and
procedural integrity.

Operational Plan: Step-by-Step Handling Procedure

1-Dodecene is a combustible liquid that can cause mild skin and eye irritation.[1][2] Inhalation
of vapors may be harmful, and ingestion can be fatal.[3][4] The following step-by-step
procedure is designed to minimize exposure and mitigate risks during handling.

1. Pre-Handling Preparations:

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][4][5]

» Emergency Equipment: Confirm that emergency eye wash fountains and safety showers are
readily accessible and operational.[1]

» Spill Kit: Have a spill kit containing absorbent materials (e.g., sand, earth, diatomaceous
earth) readily available.[6]

» Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the SDS
for 1-Dodecene.
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. Personal Protective Equipment (PPE):
Eye Protection: Wear chemical goggles.[1] Contact lenses should not be worn.[1]
Hand Protection: Use neoprene or nitrile rubber gloves.[1]
Skin and Body Protection: Wear a lab coat and suitable protective clothing.[1]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-certified respirator with
an orange cartridge for dust and mist.[1]

. Handling:

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1]

Tools: Use only non-sparking tools.[1][5]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][4][5][7][8]
No smoking in the handling area.[1][4][5][6][7][8]

Contact Avoidance: Avoid all contact with eyes and skin, and do not breathe vapor or mist.[1]
. Storage:

Container: Keep the container tightly closed.[1]

Location: Store in a cool, well-ventilated place away from heat sources.[1][6]

Incompatible Materials: Store separately from strong oxidizing agents, halogens, and
inorganic acids.[9]

Disposal Plan

Proper disposal of 1-Dodecene is critical to prevent environmental contamination and ensure
regulatory compliance.

1. Waste Collection:
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» Collect waste 1-Dodecene and contaminated materials (e.g., absorbent pads, gloves) in a
suitable, labeled, and closed container.[5]

2. Disposal Method:

o Dispose of the waste through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[5]

e Do not dispose of waste into the sewer system.[1]

 All disposal activities must be in accordance with local, national, and international
regulations.[1][5]

Quantitative Data for 1-Dodecene

The following table summarizes key quantitative data for 1-Dodecene, facilitating easy
reference for safety and experimental planning.
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Property Value

Molecular Formula C12H24

Molecular Weight 168.32 g/mol
Appearance Clear, colorless liquid
Odor Mild, pleasant

Boiling Point 213-216 °C

Melting Point -35°C

Flash Point 76-77 °C (closed cup)
Autoignition Temperature 225-255 °C

Density 0.758 g/mL at 20 °C
Vapor Pressure 0.2 mmHg at 20 °C
Vapor Density 5.8 (vs air)

Explosion Limits 0.6 - 5.4 vol %
Solubility Insoluble in water; soluble in ethanol, ether

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of 1-Dodecene, from
initial preparation to final disposal, emphasizing key safety checkpoints.
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Caption: Workflow for the safe handling of 1-Dodecene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3054840?utm_src=pdf-body-img
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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